molecular formula C3H5N3S B1296814 3-Methylthio-4H-1,2,4-triazole CAS No. 7411-18-9

3-Methylthio-4H-1,2,4-triazole

Cat. No. B1296814
CAS RN: 7411-18-9
M. Wt: 115.16 g/mol
InChI Key: QBQOOUMQVKQIQH-UHFFFAOYSA-N
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Description

3-Methylthio-4H-1,2,4-triazole is a chemical compound with the molecular formula C3H5N3S . It is a type of triazole, a class of five-membered ring compounds with three nitrogen atoms and two carbon atoms . Triazoles are known for their multidirectional biological activity .


Synthesis Analysis

The synthesis of 4-substituted-4H-1,2,4-triazole-3-thiols and 3-methylthio-4-substituted-4H-1,2,4-triazoles can be achieved by the condensation of 4-substituted-3-thiosemicarbazides with dimethylformamide dimethyl acetal or dimethylacetamide dimethyl acetal . Another method involves the cyclization reaction of acyl thiosemicarbazide derivatives in the presence of alkalin .


Molecular Structure Analysis

The molecular structure of 3-Methylthio-4H-1,2,4-triazole consists of three nitrogen atoms and two carbon atoms in a five-membered ring . The structure is stable and difficult to cleave .


Chemical Reactions Analysis

Triazoles can accommodate a broad range of substituents (electrophiles and nucleophiles) around the core structures, paving the way for the construction of diverse novel bioactive molecules . For example, 3-Amino-5-methylthio-1H-1,2,4-triazole can yield triazole derived Schiff base ligands when it condenses with chloro-, bromo- and nitro-substituted 2-hydroxybenzaldehyde .

Scientific Research Applications

Drug Discovery

1,2,4-Triazole-containing scaffolds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body .

Antimicrobial Agent

The various 1,2,4-triazole products due to having N–C–S linkage in the skeleton have been introduced as an antimicrobial agent . Some novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives were synthesized and screened for their antimicrobial activities .

Antifungal Agent

Medicines such as Fluconazole, which contain the 1,2,4-triazole group, are common and well-known antifungal agents .

Anti-inflammatory and Antioxidant Agent

1,2,4-Triazoles have shown widespread potential pharmaceutical activity including anti-inflammatory and antioxidant activities .

Analgesic Agent

1,2,4-Triazoles have also been used as analgesic agents .

Anticancer Agent

1,2,4-Triazoles have been used in anticancer activities . The biological importance of 1,2,4-triazole has led to the design of many methods for the synthesis of this scaffold that exhibits biological activity .

Organic Synthesis

1,2,4-Triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors . They have found broad applications in organic synthesis .

Materials Science

1,2,4-Triazoles with unique structure and properties have usages in various fields such as pharmaceutic chemistry, agrochemistry, materials sciences, and organic catalysts .

Future Directions

Triazoles, including 3-Methylthio-4H-1,2,4-triazole, have a broad range of therapeutic applications with ever-widening future scope across scientific disciplines . The ongoing research on triazoles and their derivatives is expected to lead to the development of novel potential drug candidates having better efficacy and selectivity .

properties

IUPAC Name

5-methylsulfanyl-1H-1,2,4-triazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C3H5N3S/c1-7-3-4-2-5-6-3/h2H,1H3,(H,4,5,6)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QBQOOUMQVKQIQH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=NC=NN1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C3H5N3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30341731
Record name 3-Methylthio-4H-1,2,4-triazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30341731
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

115.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

7411-18-9
Record name 3-Methylthio-4H-1,2,4-triazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30341731
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 7411-18-9
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: How do 5-aryl-3-(alkylthio)-4H-1,2,4-triazoles interact with their biological targets and what are the downstream effects?

A1: Research suggests that these compounds might function as glycine receptor agonists. [] This interaction is proposed based on their anticonvulsant profile, particularly their ability to antagonize strychnine-induced convulsions in mice. [] Glycine receptors play a crucial role in inhibitory neurotransmission in the central nervous system, and agonists of these receptors can suppress neuronal excitability. While the exact binding site and mechanism remain unclear, studies show that a representative compound, 5-phenyl-4-methyl-3-(methylsulfonyl)-4H-1,2,4-triazole, enhanced muscimol-stimulated chloride influx in rat cerebellar membranes. [] This suggests a potential interaction with the GABAA receptor, which is closely associated with glycine receptors and involved in similar inhibitory pathways.

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